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Compound of Interest

Compound Name: Nystatin

Cat. No.: B7933818

This technical support center provides guidance for researchers, scientists, and drug
development professionals on maintaining the stability of Nystatin in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving Nystatin?

Al: Nystatin has low solubility in water.[1] For stock solutions, organic solvents are
recommended. Dimethyl sulfoxide (DMSO) at a concentration of 5 mg/mL yields a clear, bright
yellow solution.[2] Other suitable solvents include methanol (11.2 mg/mL), ethanol (1.2 mg/mL),
and ethylene glycol (8.75 mg/mL).[2][3] It is also freely soluble in dimethylformamide (DMF)
and formamide.[2]

Q2: How should | prepare aqueous suspensions of Nystatin?

A2: For cell culture applications, you can prepare stock suspensions in water at 50 mg/mL and
store them at -20°C.[3] Note that aqueous suspensions will begin to lose activity shortly after
preparation.[2][4] It is not recommended to autoclave or sterile filter Nystatin suspensions.[2]
For sterile applications, consider using a y-irradiated product.[5]

Q3: What is the optimal pH for Nystatin stability?

A3: Nystatin is most stable in a pH range of 5 to 7, particularly in phosphate-citrate buffers
where it shows optimal stability at pH 5.7.[6][7] It is stable in moderately alkaline media but
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becomes labile at pH 9 and pH 2.[2][4]

Q4: How do temperature and light affect Nystatin stability?

A4: Nystatin is sensitive to heat, light, and oxygen, which accelerate its decomposition.[2][4][6]
The powder form should be stored in airtight containers at 2 to 8°C and protected from light.[8]
Aqueous suspensions are stable for only 10 minutes when heated to 100°C at pH 7.[2][4] In
tissue culture media, Nystatin is stable for three days at 37°C.[2][4] When exposed to natural
daylight or UV light, Nystatin undergoes photodegradation, leading to products with lower
biological activity.[8][9]

Q5: How long is Nystatin stable in different solutions and storage conditions?

A5: The stability of Nystatin varies significantly depending on the solvent, temperature, and
pH. Here are some examples:

In tissue culture media at 37°C, it is stable for three days.[2][4]

A 100,000 U/ml aqueous oral suspension is stable for 9 days at 5°C and 4 days at 22°C.[10]

A 14,400 U/ml solution in an acidic environment maintains at least 90% of its initial
concentration for 4 days at both 5°C and 22°C.[10]

In aqueous and alkaline environments, the 14,400 U/ml solution is stable for 7 days at 5°C
and 4 days at 22°C.[10]
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Problem

Probable Cause(s)

Recommended Solution(s)

Precipitation of Nystatin in

agueous buffer

- Low aqueous solubility of
Nystatin.- pH of the buffer is
outside the optimal range (5-
7).

- Prepare a concentrated stock
solution in an appropriate
organic solvent (e.g., DMSO)
and then dilute it into the
aqueous buffer.- Adjust the pH
of the buffer to be within the
optimal range of 5-7.[6][7]

Loss of antifungal activity in

the experiment

- Degradation due to improper
storage (exposure to light, high
temperature, or extreme pH).-
Instability in the experimental
buffer over the duration of the
experiment.- Inactivation by

oxygen.

- Prepare fresh solutions
before each experiment.- Store
stock solutions and
experimental buffers
containing Nystatin protected
from light and at the
recommended temperature
(-20°C for stock suspensions).
[3]- Ensure the pH of the
experimental buffer is optimal
for Nystatin stability.[6][7]-
Degas buffers to minimize

oxXygen exposure.

Inconsistent experimental

results

- Incomplete dissolution of
Nystatin.- Degradation of

Nystatin between experiments.

- Ensure complete dissolution
of Nystatin in the stock solvent
before further dilution.-
Prepare fresh working
solutions from a frozen stock
for each experiment.-
Standardize the preparation
and handling protocol for

Nystatin solutions.

Data on Nystatin Stability

Table 1: Solubility of Nystatin in Various Solvents at 28°C
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Solvent Solubility (mg/mL) Reference
Methanol 11.2 [2][3]
Ethylene Glycol 8.75 [2][3]
DMSO 5 [21[3]
Carbon Tetrachloride 1.23 [2][3]
Ethanol 1.2 [2][3]
Chloroform 0.48 [2][3]
Benzene 0.28 [2][3]

Table 2: Stability of Nystatin Solutions Under Different Conditions
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Stability
Concentration (maintains
. Temperature pH L. Reference
& Solution 290% initial

concentration)

14,400 U/ml in

5°C & 22°C Acidic 4 days [10]
10-4N HCl

14,400 U/ml in

fied wat 5°C Neutral 7 days [10]
purified water

14,400 U/ml in

. 22°C Neutral 4 days [10]
purified water

14,400 U/ml in
1.4% Sodium 5°C Alkaline 7 days [10]
Bicarbonate

14,400 U/ml in
1.4% Sodium 22°C Alkaline 4 days [10]

Bicarbonate

100,000 U/ml
agueous 5°C - 9 days [10]

suspension

100,000 U/ml
agueous 22°C - 4 days [10]

suspension

In tissue culture
) 37°C - 3 days [2][4]
media

Experimental Protocols

Protocol 1: Preparation of a Nystatin Stock Solution in DMSO
e Weigh out the desired amount of Nystatin powder in a sterile, light-protected container.

e Add the appropriate volume of sterile DMSO to achieve a final concentration of 5 mg/mL.
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o Vortex or gently agitate the solution until the Nystatin is completely dissolved, resulting in a
clear, bright yellow solution.[2]

 Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected
microcentrifuge tubes.

» Store the aliquots at -20°C.
Protocol 2: Preparation of a Nystatin Working Solution in Cell Culture Medium

e Thaw a single-use aliquot of the Nystatin stock solution (from Protocol 1) at room
temperature, protected from light.

e Warm the desired volume of cell culture medium to 37°C.

e Add the required volume of the Nystatin stock solution to the pre-warmed medium to
achieve the final desired working concentration. For example, for a final concentration of 50
png/mL, add 10 pL of a 5 mg/mL stock solution to 1 mL of medium.

o Gently mix the working solution by inverting the tube or pipetting up and down. Avoid
vigorous vortexing to prevent foaming.

o Use the freshly prepared working solution immediately. Nystatin in tissue culture media is
stable for up to three days at 37°C.[2][4]

Visualizations
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Factors Affecting Nystatin Stability

<pH2o0r>pH9
(Optimal: 5-7)

Impact on Stability

Nystatin Solution Temperature _nghT_er_np._. Chemical Degradation
UV/Daylight
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i
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Caption: Factors influencing the stability of Nystatin solutions.
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Start:
Nystatin Experiment Issue

What is the issue?

Precipitation Activil Inconsistency

Precipitation in Buffer Loss of Activity Inconsistent Results

Is stock solution in How was the solution stored? Was Nystatin
appropriate solvent (e.g., DMSO)? (Light, Temp, Age) fully dissolved?

Is buffer pH Action: Prepare fresh solution Action: Ensure complete
between 5 and 7? and protect from light/heat. dissolution of stock.

Action: Use recommended
organic solvent for stock.

Action: Standardize preparation

(G RGN i i protocol for all experiments.

Click to download full resolution via product page

Caption: Troubleshooting workflow for Nystatin stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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